Cas no 2549010-90-2 (5-chloro-2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine)

• Product Name: 5-chloro-2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine
• CAS No: 2549010-90-2
• MF: C₁₅H₁₆ClN₅
• MW: 301.774041175842
• CID: 5312310
• PubChem ID: 154583017
• Update Time: 2025-08-02

5-chloro-2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2549010-90-2
• F6761-7382
• 5-chloro-2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine
• AKOS040726889
• 1-(5-Chloro-2-pyrimidinyl)octahydro-5-(2-pyridinyl)pyrrolo[3,4-b]pyrrole

• Inchi： 1S/C15H16ClN5/c16-12-7-18-15(19-8-12)21-6-4-11-9-20(10-13(11)21)14-3-1-2-5-17-14/h1-3,5,7-8,11,13H,4,6,9-10H2
• InChI Key： YXCHIBHNARUSME-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(Cl)C=N2)CCC2CN(C3=NC=CC=C3)CC12

Computed Properties

• Exact Mass: 301.1094232g/mol
• Monoisotopic Mass: 301.1094232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 512.0±58.0 °C(Predicted)
• pka: 8.55±0.19(Predicted)

Additional information on 5-chloro-2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine

Introduction to 5-chloro-2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine (CAS No. 2549010-90-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 5-chloro-2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine (CAS No. 2549010-90-2) represents a fascinating scaffold in the realm of chemical biology and medicinal chemistry. Its unique structural features, comprising a pyrimidine core linked to a pyrrolopyrrole moiety and a chloro substituent, make it a promising candidate for the development of novel therapeutic agents. This introduction delves into the compound's structural intricacies, its potential biological activities, and its relevance in the context of recent advancements in drug discovery.

The molecular structure of 5-chloro-2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine is characterized by a rigid bicyclic system formed by the octahydropyrrolo[3,4-b]pyrrole ring fused with a pyrimidine ring. The presence of a chloro substituent at the 5-position of the pyrimidine ring introduces electrophilicity, which can be exploited for further functionalization or interaction with biological targets. Additionally, the pyridin-2-yl group appended to the octahydropyrrolo[3,4-b]pyrrole ring enhances the compound's solubility and bioavailability, making it more amenable for pharmacological studies.

Recent research has highlighted the significance of heterocyclic compounds in drug development. The pyrimidine scaffold is particularly well-studied due to its prevalence in numerous bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The incorporation of additional heterocyclic rings, such as the pyrrolopyrrole moiety in this compound, introduces conformational flexibility and modularity, allowing for fine-tuning of pharmacokinetic properties. This structural versatility has prompted investigations into its potential as a lead compound for addressing various therapeutic challenges.

In particular, the 5-chloro substituent plays a crucial role in modulating the electronic properties of the molecule. Chloro groups are frequently employed in medicinal chemistry due to their ability to enhance binding affinity through halogen bonding interactions. This feature has been leveraged in designing molecules that interact with specific protein targets with high selectivity. The pyridinyl group further contributes to these interactions by forming hydrogen bonds or participating in π-stacking interactions with biological partners.

Emerging studies have begun to explore the biological activities of 5-chloro-2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine. Initial computational studies suggest that it may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The rigid bicyclic system provides a scaffold that can mimic natural product structures known for their potent biological activities. Furthermore, the presence of multiple hydrogen bond donors and acceptors enhances its potential for binding to macromolecular targets.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 5-chloro-2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine. Predictive models have been developed to assess molecular properties such as solubility, permeability, and toxicity, enabling researchers to prioritize compounds for experimental validation. These computational tools have identified this molecule as a high-potential candidate for further optimization.

Experimental validation through high-throughput screening (HTS) has corroborated some of these predictions. Preliminary assays have shown that derivatives of this scaffold exhibit significant activity against certain cancer cell lines. The chloro substituent, in particular, appears to enhance potency by improving binding affinity to target enzymes. These findings underscore the importance of structure-based drug design approaches in optimizing such molecules for therapeutic use.

The synthesis of 5-chloro-2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine presents unique challenges due to its complex architecture. Multi-step synthetic routes involving cyclization reactions and functional group transformations are typically employed to construct the desired core structure. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving yields.

The development of novel pharmaceuticals relies heavily on robust analytical techniques for characterization and quality control. Spectroscopic methods such as NMR spectroscopy and mass spectrometry are essential for confirming molecular structure and purity. Additionally, crystallographic studies have provided insights into how this compound interacts with biological targets at an atomic level.

The future prospects for 5-chloro-2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine are promising given its structural features and preliminary biological activity. Further optimization efforts are underway to enhance its potency and selectivity against specific disease targets. Collaborative efforts between computational chemists and experimental biologists will be crucial in translating these findings into clinical applications.

In conclusion,5-chloro-2-[5-(pyridin-2-y l)-octahydropyrrolo[3,4-b]pyrrol -1 - yl ] py rimid ine (CAS No . 2549010 - 90 - 2 ) stands out as a compelling molecule with significant potential in chemical biology and medicinal chemistry . Its unique structural attributes , coupled with emerging evidence of its biological activity , position it as a valuable candidate for future drug development . Continued research efforts will likely uncover even more about its therapeutic promise , contributing to advancements in treating various diseases.